Cas no 535170-16-2 (tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate)

• Product Name: tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate
• CAS No: 535170-16-2
• MF: C₁₁H₁₁F₃N₂O₄
• MW: 292.211253404617
• CID: 4025460
• PubChem ID: 10957274
• Update Time: 2025-04-22

tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2,3,4-trifluoro-5-nitrophenyl)-, 1,1-dimethylethyl ester
• Carbamic acid, (2,3,4-trifluoro-5-nitrophenyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(2,3,4-trifluoro-5-nitrophenyl)carbamate
• DTXSID601150123
• 535170-16-2

• Inchi： 1S/C11H11F3N2O4/c1-11(2,3)20-10(17)15-5-4-6(16(18)19)8(13)9(14)7(5)12/h4H,1-3H3,(H,15,17)
• InChI Key： OPVFAFLIKZRDIL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC([N+]([O-])=O)=C(F)C(F)=C1F

Computed Properties

• Exact Mass: 292.06709132Da
• Monoisotopic Mass: 292.06709132Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.2Ų